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molecular formula C11H16ClFN2 B1442467 N-(3-Fluorophenyl)piperidin-4-amine hydrochloride CAS No. 923565-91-7

N-(3-Fluorophenyl)piperidin-4-amine hydrochloride

Cat. No. B1442467
CAS RN: 923565-91-7
M. Wt: 230.71 g/mol
InChI Key: VPPUPLRTQYVYDK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08236953B2

Procedure details

3-Fluoroaniline (28.38 ml, 0.296 mol) was added to a solution of 4-oxo-1-piperidine carboxylate (60 g, 0.302 mol) in 1,2-DCE (600 ml) and the mixture stirred for 15 minutes. Sodium tri(acetoxy)borohydride (83 g, 0.392 mol) was added gradually over 5 minutes and the mixture stirred for 5.5 h, then poured into a mixture of 2M HCl (100 ml), water (200 ml) and ice (1 l). The phases were separated and the aqueous phase extracted with DCM (200 ml). The combined organic phases were dried over MgSO4 and concentrated to give a pale yellow solid which was dissolved in MeOH (400 ml) and treated with 2M HCl (100 ml). The resulting solution was stirred at 60° C. overnight. 5M HCl (100 ml) was added and heating continued for a further 7 h. The reaction mixture was concentrated in vacuo to give a yellow oily solid. This was re-crystallized from MeOH/EtOAc to give two batches of the title compound (42.6 g & 17.0 g). These batches were then re-crystallized from IMS/EtOAc and the resulting batches were dried in vacuo at 50° C. to give the title compound (49.0 g total). δH (CD3OD, 250 MHz) 7.54 (1H, q), 7.24 (2H, m), 7.15 (1H, t), 3.89 (1H, m), 3.54 (2H, d), 3.11 (2H, t), 2.24 (2H, d), 2.01 (2H, m).
Name
3-Fluoroaniline
Quantity
28.38 mL
Type
reactant
Reaction Step One
Name
4-oxo-1-piperidine carboxylate
Quantity
60 g
Type
reactant
Reaction Step One
Name
1,2-DCE
Quantity
600 mL
Type
solvent
Reaction Step One
Name
Sodium tri(acetoxy)borohydride
Quantity
83 g
Type
reactant
Reaction Step Two
Name
HCl
Quantity
100 mL
Type
reactant
Reaction Step Three
[Compound]
Name
ice
Quantity
1 L
Type
reactant
Reaction Step Three
Name
water
Quantity
200 mL
Type
solvent
Reaction Step Three
Name
HCl
Quantity
100 mL
Type
reactant
Reaction Step Four
Name
HCl
Quantity
100 mL
Type
reactant
Reaction Step Five
Name
MeOH
Quantity
400 mL
Type
solvent
Reaction Step Six
Name
title compound

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[C:4]([CH:6]=[CH:7][CH:8]=1)[NH2:5].O=[C:10]1[CH2:15][CH2:14][N:13](C([O-])=O)[CH2:12][CH2:11]1.C(O[BH-](OC(=O)C)OC(=O)C)(=O)C.[Na+].[ClH:33]>ClCCCl.CO.O>[ClH:33].[F:1][C:2]1[CH:3]=[C:4]([NH:5][CH:10]2[CH2:15][CH2:14][NH:13][CH2:12][CH2:11]2)[CH:6]=[CH:7][CH:8]=1 |f:2.3,8.9|

Inputs

Step One
Name
3-Fluoroaniline
Quantity
28.38 mL
Type
reactant
Smiles
FC=1C=C(N)C=CC1
Name
4-oxo-1-piperidine carboxylate
Quantity
60 g
Type
reactant
Smiles
O=C1CCN(CC1)C(=O)[O-]
Name
1,2-DCE
Quantity
600 mL
Type
solvent
Smiles
ClCCCl
Step Two
Name
Sodium tri(acetoxy)borohydride
Quantity
83 g
Type
reactant
Smiles
C(C)(=O)O[BH-](OC(C)=O)OC(C)=O.[Na+]
Step Three
Name
HCl
Quantity
100 mL
Type
reactant
Smiles
Cl
[Compound]
Name
ice
Quantity
1 L
Type
reactant
Smiles
Name
water
Quantity
200 mL
Type
solvent
Smiles
O
Step Four
Name
HCl
Quantity
100 mL
Type
reactant
Smiles
Cl
Step Five
Name
HCl
Quantity
100 mL
Type
reactant
Smiles
Cl
Step Six
Name
MeOH
Quantity
400 mL
Type
solvent
Smiles
CO

Conditions

Stirring
Type
CUSTOM
Details
the mixture stirred for 15 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the mixture stirred for 5.5 h
Duration
5.5 h
CUSTOM
Type
CUSTOM
Details
The phases were separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous phase extracted with DCM (200 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic phases were dried over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
to give a pale yellow solid which
STIRRING
Type
STIRRING
Details
The resulting solution was stirred at 60° C. overnight
Duration
8 (± 8) h
TEMPERATURE
Type
TEMPERATURE
Details
heating
WAIT
Type
WAIT
Details
continued for a further 7 h
Duration
7 h
CONCENTRATION
Type
CONCENTRATION
Details
The reaction mixture was concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
to give a yellow oily solid
CUSTOM
Type
CUSTOM
Details
This was re-crystallized from MeOH/EtOAc

Outcomes

Product
Details
Reaction Time
 15 min
Name
title compound
Type
product
Smiles
Cl.FC=1C=C(C=CC1)NC1CCNCC1
Measurements
Type Value Analysis
AMOUNT: MASS 42.6 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.